Cas no 173327-56-5 (3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal)

• Product Name: 3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal
• CAS No: 173327-56-5
• MF: C₁₇H₃₆O₃Si₂
• MW: 344.636947631836
• MDL: MFCD01630914
• CID: 111583
• PubChem ID: 11824133
• Update Time: 2025-10-28

3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal Chemical and Physical Properties

Names and Identifiers

• D-erythro-Pent-1-enitol,1,4-anhydro-2-deoxy-3,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• 1,4-ANHYDRO-2-DEOXY-3,5-BIS-O-(T-BUTYLDIMETHYLSILYL)-D-ERYTHRO-PENT-1-ENITOL
• 3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal
• tert-butyl-[[(2R,3S)-3-[tert-butyl(dimethyl)silyl]oxy-2,3-dihydrofuran-2-yl]methoxy]-dimethylsilane
• 1,4-anhydro-3,5-bis-O-(tert-butyldimethylsilyl)-2-deoxy-D-erythro-pent-1-enitol
• 1,4-anhydro-3,5-O-bis(tert-butyldimethylsilyl)-2-deoxy-D-erythro-pent-1-enitol
• 3,5-bis-O,O-(tert-butyldimethylsilyl)-1,2-didehydro-1,2-dideoxy-D-ribofuranose
• CTK8E6998
• tert-butyl-[[3-(tert-butyldimethylsilyloxy)-2,3-dihydrofuran-2-yl]methoxy]dimethylsilane
• Anhydro-2-deoxy-3,5-bis-O-(t- butyldimethylsilyl)-D-erythro-pent-1-enitol
• 1,4-Anhydro-3,5-bis-O-(tert-butyldimethylsilyl)2-deoxy-D-erythro-pent-1-enitol
• 1,4-ANHYDRO-2-DEOXY-3,5-BIS-O-(TERT-BUTYLDIMETHYLSILYL)-D-ERTHYRO-PENT-1-ENITOL
• D-erythro-Pent-1-enitol, 1,4-anhydro-2-deoxy-3,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• 3-O,5-O-Bis(tert-butyldimethylsilyl)-1,2-dideoxy-1,2-didehydro-D-ribofuranose
• 1,4-Anhydro-3,5-bis-O-(tert-butyldimethylsilyl
• C13531
• MFCD01630914
• CS-15475
• 173327-56-5
• DTXSID80473894
• AKOS025294718
• tert-butyl(((2R,3S)-3-(tert-butyldimethylsilyloxy)-2,3-dihydrofuran-2-yl)methoxy)dimethylsilane
• 1,4-Anhydro-3,5-bis-O-(tert-butyldimethylsilyl)2-deoxy-D-erythro-pent-1-enitol inverted exclamation mark-
• CS-0034718
• TERT-BUTYL({[(2R,3S)-2-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}-2,3-DIHYDROFURAN-3-YL]OXY})DIMETHYLSILANE
• 1,4-Anhydro-2-deoxy-3,5-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-D-erythro-pent-1-enitol; 1,4-Anhydro-3,5-bis-O-(tert-butyldimethylsilyl)2-deoxy-D-erythro-pent-1-enitol;

• MDL： MFCD01630914
• Inchi： 1S/C17H36O3Si2/c1-16(2,3)21(7,8)19-13-15-14(11-12-18-15)20-22(9,10)17(4,5)6/h11-12,14-15H,13H2,1-10H3/t14-,15+/m0/s1
• InChI Key： PKQWAYXCCNEHEU-LSDHHAIUSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1C=CO[C@@H]1CO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 344.22000
• Monoisotopic Mass: 344.22029807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 336.6±42.0 °C at 760 mmHg
• Flash Point: 135.5±28.3 °C
• PSA: 27.69000
• LogP: 5.31110
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Dihydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans

Additional information on 3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal

Recent Advances in the Application of 3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal (CAS: 173327-56-5) in Chemical Biology and Pharmaceutical Research

The compound 3,5-Bis-O-(tert-butyldimethylsilyl)-D-ribal (CAS: 173327-56-5) has recently emerged as a key intermediate in nucleoside chemistry and carbohydrate-based drug development. This protected ribose derivative plays a crucial role in the synthesis of modified nucleosides, which are increasingly important in antiviral and anticancer therapies. Recent studies have demonstrated its utility in the stereoselective synthesis of C-nucleosides and carbocyclic analogues, particularly in the development of novel RNA-targeting therapeutics.

In 2023, researchers at the University of Tokyo reported an innovative application of 173327-56-5 in the synthesis of 2'-modified nucleoside analogues for mRNA vaccine optimization. The tert-butyldimethylsilyl (TBDMS) protecting groups in this compound provide exceptional stability during glycosylation reactions while allowing for selective deprotection, enabling precise control over nucleoside modification patterns. This work, published in the Journal of Medicinal Chemistry, highlights how 3,5-Bis-O-TBDMS-D-ribal facilitates the production of nucleoside analogues with enhanced metabolic stability.

A breakthrough study from MIT in early 2024 utilized 173327-56-5 as a building block for developing novel PROTAC (PROteolysis TArgeting Chimera) molecules. The researchers exploited the compound's chiral centers to create selective protein degraders targeting oncogenic proteins. The TBDMS-protected form proved particularly valuable in maintaining the integrity of the ribose moiety during complex synthetic sequences, as detailed in Nature Chemical Biology.

Recent pharmaceutical applications have focused on using 3,5-Bis-O-TBDMS-D-ribal as a precursor for COVID-19 antiviral prodrugs. A multinational collaboration published in ACS Central Science demonstrated its role in synthesizing remdesivir analogues with improved pharmacokinetic profiles. The protected form allows for selective functionalization at the 1-position while preserving the 2'-OH group for subsequent phosphorylation, a critical feature for antiviral activity.

Emerging research in chemical biology has revealed new insights into the compound's role in glycan synthesis. A 2024 study in Angewandte Chemie showed that 173327-56-5 serves as an excellent donor for enzymatic glycosylation reactions when coupled with glycosyltransferases, enabling the production of complex oligosaccharides with biological relevance. This expands its utility beyond nucleoside chemistry into glycobiology and vaccine development.

The stability and handling characteristics of 3,5-Bis-O-TBDMS-D-ribal continue to make it a preferred choice for industrial-scale synthesis. Recent process chemistry optimizations, as reported in Organic Process Research & Development, have demonstrated its robustness in continuous flow systems, with yields exceeding 85% in multi-step sequences. These advances address previous challenges in scaling up nucleoside analogue production.

Looking forward, the unique properties of 173327-56-5 position it as a critical tool in developing next-generation RNA therapeutics. Ongoing clinical trials for siRNA and mRNA-based medicines increasingly rely on modified nucleosides derived from this protected ribose intermediate. Its role in addressing challenges of delivery, stability, and immunogenicity suggests sustained importance in pharmaceutical development pipelines.